Cas no 25357-82-8 (Trisiloxane,3-(3-isocyanatopropyl)-1,1,1,5,5,5-hexamethyl-3-[(trimethylsilyl)oxy]-)

• Product Name: Trisiloxane,3-(3-isocyanatopropyl)-1,1,1,5,5,5-hexamethyl-3-[(trimethylsilyl)oxy]-
• CAS No: 25357-82-8
• MF: C₁₃H₃₃NO₄Si₄
• MW: 379.74742770195
• CID: 241747
• PubChem ID: 11291920
• Update Time: 2025-04-19

Trisiloxane,3-(3-isocyanatopropyl)-1,1,1,5,5,5-hexamethyl-3-[(trimethylsilyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Trisiloxane,3-(3-isocyanatopropyl)-1,1,1,5,5,5-hexamethyl-3-[(trimethylsilyl)oxy]-
• 3-isocyanatopropyl-tris(trimethylsilyloxy)silane
• 3-isocyanato-propyl-tris(trimethylsiloxy)silane
• isocyanopropyltris(trimethylsiloxy)
• Phosphine,tris(trimethylgermyl)
• Tris-(trimethylgermyl)-phosphid
• Tris(trimethylgermyl)phosphin
• tris(trimethylsilane)-N-propylsilane isocyanate
• tris(trimethylsiloxy)silylpropyl isocyanate
• Tris-<trimethylgermanium>-phosphin
• Tris-trimethylgermanyl-phosphin
• J-512716
• 3-ISOCYANATOPROPYLTRIS(TRIMETHYLSILOXY)SILANE
• SCHEMBL3902606
• DTXSID50461460
• 25357-82-8
• 3-(3-Isocyanatopropyl)-1,1,1,5,5,5-hexamethyl-3-[(trimethylsilyl)oxy]trisiloxane

• Inchi： 1S/C13H33NO4Si4/c1-19(2,3)16-22(17-20(4,5)6,18-21(7,8)9)12-10-11-14-13-15/h10-12H2,1-9H3
• InChI Key： QRWZBOQSMUYOCM-UHFFFAOYSA-N
• SMILES： [Si](CCCN=C=O)(O[Si](C)(C)C)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 379.14900
• Monoisotopic Mass: 379.14866467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.1Ų

Experimental Properties

• Density: 0.92±0.1 g/cm3(Predicted)
• Boiling Point: 168.5 °C(Press: 43 Torr)
• PSA: 57.12000
• LogP: 4.20570